Cas no 870301-32-9 (4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride)

4-Piperidinamine, N-(1-methylethyl)-, dihydrochloride is a chemically modified piperidine derivative, primarily utilized in pharmaceutical and organic synthesis applications. Its dihydrochloride salt form enhances stability and solubility, making it suitable for precise reagent use in controlled reactions. The compound’s structural features, including the isopropyl substitution on the amine group, contribute to its utility as an intermediate in the development of bioactive molecules, particularly in CNS-targeting therapeutics. The hydrochloride salts ensure improved handling and storage characteristics. This product is valued for its consistent purity and reliability in synthetic pathways, meeting stringent industry standards for research and manufacturing processes.
4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride structure
870301-32-9 structure
Product Name:4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride
CAS No:870301-32-9
MF:C8H20Cl2N2
MW:215.163800239563
MDL:MFCD12778506
CID:3030869
Update Time:2025-07-10

4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride
    • N-Isopropylpiperidine-4-amine dihydrochloride
    • N-isopropylpiperidin-4-amine hydrochloride(WX191343)
    • N-isopropylpiperidin-4-amine hydrochloride*
    • N-propan-2-ylpiperidin-4-amine
    • MDL: MFCD12778506
    • Inchi: 1S/C8H18N2.2ClH/c1-7(2)10-5-3-8(9)4-6-10;;/h7-8H,3-6,9H2,1-2H3;2*1H
    • InChI Key: KRGRHIQRVYJCIG-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCC(N)CC1.[H]Cl.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM317598-1g
N-Isopropylpiperidine-4-amine dihydrochloride
870301-32-9 95%
1g
$350 2021-08-18
Chemenu
CM317598-1g
N-Isopropylpiperidine-4-amine dihydrochloride
870301-32-9 95%
1g
$679 2023-03-21
Fluorochem
063469-1g
N-Isopropylpiperidine-4-amine dihydrochloride
870301-32-9 95%
1g
£305.00 2022-03-01
eNovation Chemicals LLC
D774612-100mg
N-ISOPROPYLPIPERIDIN-4-AMINE
870301-32-9 95%
100mg
$280 2023-09-02
eNovation Chemicals LLC
D774612-250mg
N-ISOPROPYLPIPERIDIN-4-AMINE
870301-32-9 95%
250mg
$445 2023-09-02
eNovation Chemicals LLC
D774612-1g
N-ISOPROPYLPIPERIDIN-4-AMINE
870301-32-9 95%
1g
$865 2023-09-02
eNovation Chemicals LLC
D774612-5g
N-ISOPROPYLPIPERIDIN-4-AMINE
870301-32-9 95%
5g
$2710 2023-09-02
AstaTech
W15212-0.1/G
N-ISOPROPYLPIPERIDIN-4-AMINE HCL
870301-32-9 95%
0.1g
$266 2023-09-19
AstaTech
W15212-0.25/G
N-ISOPROPYLPIPERIDIN-4-AMINE HCL
870301-32-9 95%
0.25g
$426 2023-09-19
AstaTech
W15212-1/G
N-ISOPROPYLPIPERIDIN-4-AMINE HCL
870301-32-9 95%
1g
$851 2023-09-19

Additional information on 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride

4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride (CAS No. 870301-32-9): An Overview of a Versatile Pharmaceutical Compound

4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride (CAS No. 870301-32-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique properties and potential therapeutic applications. This compound, also known as N-(1-Methylethyl)-4-piperidinamine dihydrochloride, belongs to the class of piperidine derivatives and is characterized by its piperidine ring structure and the presence of a dihydrochloride salt.

The piperidine ring is a common structural motif in many biologically active compounds, including several FDA-approved drugs. The N-(1-Methylethyl) substitution on the piperidine ring imparts specific pharmacological properties, making this compound a valuable candidate for various therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, which are crucial factors for drug development and formulation.

Recent research has focused on the potential of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT2A receptor, which is implicated in various neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The ability to modulate these receptors makes it a promising candidate for the development of novel antidepressants and anxiolytics.

In addition to its potential in neuropsychiatric disorders, 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride has also been studied extensively. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride in various therapeutic settings. Early results from phase I trials have shown that the compound is well-tolerated at doses up to 50 mg/kg with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

The potential therapeutic applications of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride extend beyond neuropsychiatric and inflammatory disorders. Recent studies have explored its use as an adjunct therapy in cancer treatment. Preliminary data suggest that this compound can enhance the efficacy of chemotherapy by modulating tumor microenvironment factors such as angiogenesis and immune cell infiltration. This synergistic effect could potentially improve patient outcomes and reduce treatment-related side effects.

In conclusion, 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride (CAS No. 870301-32-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds promise for addressing unmet medical needs and improving patient care.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm